Cas no 2171139-27-6 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• CAS No: 2171139-27-6
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 5841020
• PubChem ID: 165510842
• Update Time: 2025-06-08

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
• 2171139-27-6
• EN300-1550399

• Inchi： 1S/C22H20N2O5/c1-14(21(26)27)24-20(25)11-6-12-23-22(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,14,19H,12-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/t14-/m0/s1
• InChI Key： FVHCXIDJFBIYQG-AWEZNQCLSA-N
• SMILES： O(C(NCC#CC(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171139-27-6 and Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic Acid

Compound with the CAS number 2171139-27-6 and the product name (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a combination of amino, carboxylic acid, and amide functional groups, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid incorporates a chiral center at the 2-position, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and protease inhibition studies. This compound's design aligns with the growing trend in medicinal chemistry towards the development of enantiopure compounds, which often exhibit superior pharmacological properties compared to their racemic counterparts.

In recent years, there has been a surge in research focused on the development of novel inhibitors targeting various enzymatic pathways involved in human diseases. The amide and carboxylic acid functionalities in (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid make it an attractive candidate for inhibiting proteases such as caspases and matrix metalloproteinases (MMPs), which play pivotal roles in inflammation, cancer progression, and tissue remodeling. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against these enzymes, suggesting their potential as lead compounds for drug discovery.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it serves as a protecting group in peptide synthesis and can be readily removed under mild acidic conditions. This feature makes (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid a valuable intermediate in the synthesis of complex peptides and peptidomimetics. The ability to modify this scaffold at multiple positions allows for the exploration of diverse pharmacophores, thereby expanding its utility in medicinal chemistry.

The chiral center at the 2-position of the molecule is another critical feature that influences its biological activity. Enantiopure compounds often exhibit higher selectivity and fewer side effects compared to racemic mixtures. The stereochemistry of this compound has been carefully optimized to maximize its binding affinity to target enzymes while minimizing off-target interactions. This level of structural precision is essential for developing drugs with improved therapeutic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. These tools have been instrumental in designing derivatives of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid that enhance their potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The potential applications of this compound extend beyond protease inhibition. Its structural features make it a suitable candidate for developing inhibitors targeting other enzyme families, such as kinases and phosphodiesterases. These enzymes are involved in numerous cellular processes, including signal transduction, DNA replication, and metabolic regulation. By modulating their activity, researchers can develop drugs that address a wide range of diseases.

In conclusion, compound with CAS number 2171139-27-6 and product name (2S)-2-4-({(9H-fluoren-9-yli)methoxycarbonyl}amino)butanoylamidopropanoic acid represents a significant advancement in chemical biology and pharmaceutical research. Its complex molecular structure, featuring multiple functional groups and a chiral center, positions it as a versatile scaffold for further chemical modifications and biological evaluations. The potential applications of this compound in drug development are vast, making it a promising candidate for future therapeutic interventions.